Cas no 86453-13-6 (1-(ethanesulfonyl)propan-2-one)

1-(ethanesulfonyl)propan-2-one structure
86453-13-6 structure
Product Name:1-(ethanesulfonyl)propan-2-one
CAS No:86453-13-6
MF:C5H10O3S
MW:150.196100711823
CID:862912
PubChem ID:522856
Update Time:2025-04-19

1-(ethanesulfonyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • ethylsulfonylpropanone
    • 1-ethylsulfonylpropan-2-one
    • 1-(ethylsulfonyl)acetone
    • CS-0261135
    • EN300-77225
    • SCHEMBL10773262
    • 86453-13-6
    • DTXSID40335085
    • Z1192378722
    • AKOS013355685
    • 1-(ethanesulfonyl)propan-2-one
    • Inchi: 1S/C5H10O3S/c1-3-9(7,8)4-5(2)6/h3-4H2,1-2H3
    • InChI Key: QZKCAVXRXZLZSJ-UHFFFAOYSA-N
    • SMILES: S(CC(C)=O)(CC)(=O)=O

Computed Properties

  • Exact Mass: 150.03506535g/mol
  • Monoisotopic Mass: 150.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 59.6Ų

1-(ethanesulfonyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E902523-25mg
1-(ethanesulfonyl)propan-2-one
86453-13-6
25mg
$ 50.00 2022-06-05
TRC
E902523-50mg
1-(ethanesulfonyl)propan-2-one
86453-13-6
50mg
$ 95.00 2022-06-05
TRC
E902523-250mg
1-(ethanesulfonyl)propan-2-one
86453-13-6
250mg
$ 320.00 2022-06-05
Enamine
EN300-77225-0.05g
1-(ethanesulfonyl)propan-2-one
86453-13-6 95.0%
0.05g
$66.0 2025-02-22
Enamine
EN300-77225-0.1g
1-(ethanesulfonyl)propan-2-one
86453-13-6 95.0%
0.1g
$98.0 2025-02-22
Enamine
EN300-77225-0.25g
1-(ethanesulfonyl)propan-2-one
86453-13-6 95.0%
0.25g
$142.0 2025-02-22
Enamine
EN300-77225-0.5g
1-(ethanesulfonyl)propan-2-one
86453-13-6 95.0%
0.5g
$271.0 2025-02-22
Enamine
EN300-77225-1.0g
1-(ethanesulfonyl)propan-2-one
86453-13-6 95.0%
1.0g
$371.0 2025-02-22
Enamine
EN300-77225-2.5g
1-(ethanesulfonyl)propan-2-one
86453-13-6 95.0%
2.5g
$726.0 2025-02-22
Enamine
EN300-77225-5.0g
1-(ethanesulfonyl)propan-2-one
86453-13-6 95.0%
5.0g
$1075.0 2025-02-22
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.